Cas no 599-75-7 (o-tolyl toluene-4-sulphonate)

• Product Name: o-tolyl toluene-4-sulphonate
• CAS No: 599-75-7
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• CID: 950987
• PubChem ID: 222524
• Update Time: 2025-04-19

o-tolyl toluene-4-sulphonate Chemical and Physical Properties

Names and Identifiers

• o-tolyl toluene-4-sulphonate
• (2-methylphenyl) 4-methylbenzenesulfonate
• 2-MeC6H4OTs
• 2-methylphenyl 4-methylbenzenesulfonate
• 2-methylphenyl p-toluenesulfonate
• 2-methylphenyltosylate
• 2-tolyl tosylate
• AC1L5BVW
• AC1Q6Y0V
• AE-848
• AR-1K9293
• CTK1H2276
• NSC8790
• o-tolyl 4-methylbenzenesulfonate
• o-Tolyl p-toluenesulfonate
• o-methylphenyl p-toluenesulfonate
• AKOS008677747
• HS-5760
• Benzenesulfonic acid, 2-methylphenyl ester
• 2-methylphenyl 4-toluenesulfonate
• 2-Methylphenyl tosylate
• 2-methylphenyl 4-methylbenzene-1-sulfonate
• NSC-8790
• o-Kresyl-p-toluolsulfonat
• DTXSID60278647
• EN300-7273213
• AE-848/33607003
• 599-75-7
• SCHEMBL3824499

• Inchi： 1S/C14H14O3S/c1-11-7-9-13(10-8-11)18(15,16)17-14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key： WBKWVLAHWVFXKM-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(OC2C(C)=CC=CC=2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 262.06642
• Monoisotopic Mass: 262.066365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.216
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.575
• PSA: 43.37
• LogP: 4.15190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters